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Compound of Interest

Compound Name: Nostoxanthin

Cat. No.: B1256873

An In-depth Whitepaper for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the xanthophyll carotenoid,
nostoxanthin, from its initial discovery to its biosynthesis and methods of analysis. This
document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the potential applications of this natural pigment.

Discovery and Historical Context

Nostoxanthin is a yellow carotenoid pigment belonging to the xanthophyll group.[1][2] Itis a
polyhydroxy derivative of 3-carotene and is found in some prokaryotes, particularly certain
species of cyanobacteria and various bacteria.[1][2] Organisms known to produce
nostoxanthin include Nostoc commune, Erythrobacter longus, and several species of
Sphingomonas.[3] While the precise timeline of its initial discovery is not extensively
documented in the provided results, its identification is linked to the broader exploration of
carotenoids in microorganisms. The "golden age" of carotenoid structure elucidation was in the
1930s, a period marked by significant advancements in the separation and characterization of
these pigments.[4]

Carotenoids, including nostoxanthin, are synthesized by phototrophic organisms and some
non-phototrophic bacteria, fungi, and archaea.[5][6] The industrial demand for carotenoids has
seen a recent increase, leading to more intensive research into their production, particularly
from marine microorganisms.[5][6]
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Chemical and Physical Properties

Nostoxanthin is a tetraterpenoid with the chemical formula C40H5604.[1][3] Its structure is
formally described as (2,3,2',3)-3,B-carotene-2,3,2',3'-tetrol.[5][6][7] The presence of hydroxyl
groups in the ionone rings contributes to its more polar nature and higher antioxidant capacity
compared to its precursor, zeaxanthin.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for nostoxanthin, compiled from various

studies.
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Source
Property Value . Reference
Organism/Method
Molecular Weight 600.9 g/mol Computed [3]
600.5098 m/z ([M+]) LC-MS/MS [1][2]
601.4243 m/z
ESI-MS [5]
(IM+H]+)
Antioxidant Activity
DPPH Radical 75.49 + 0.3% (at 50
) DPPH Assay [1112]
Scavenging pg/mL)
IC50 Value 30.97 pg/mL DPPH Assay [1112]
Production Metrics
Fed-batch Sphingomonas sp.
) ] 217.22 £9.60 mg L-1 [1]12]
Fermentation Yield COS14-R2
) ~97% of total Sphingomonas sp.
Purity ) [5][6]
carotenoids SG73
Optimal Production
Conditions
Sphingomonas sp.
Temperature 35°C [11[2]
COS14-R2
Sphingomonas sp.
pH 7.5 Phing P [1]I2]

COS14-R2

Biosynthesis of Nostoxanthin

Nostoxanthin is synthesized from the precursor geranylgeranyl diphosphate (GGPP).[1][2]
The biosynthesis pathway involves a series of enzymatic steps, with B-carotene serving as a
key branch point.[8] The conversion of 3-carotene to nostoxanthin involves four hydroxylation
steps mediated by two primary enzymes.[5][6]
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The key genes involved in the nostoxanthin biosynthesis pathway include crtB (phytoene
synthase), crtl (phytoene desaturase), crtY (lycopene beta-cyclase), crtZ (3-carotene
hydroxylase), and crtG (2,2'-B-hydroxylase).[1][2][9] The crtG gene is responsible for the
hydroxylation of the B-carotene rings to produce nostoxanthin.[9][10] Specifically, zeaxanthin,
a precursor to nostoxanthin, is hydroxylated twice, first to caloxanthin and then to
nostoxanthin.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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